Cas no 5211-06-3 (3-Chloro-4-(isopentyloxy)aniline)

• Product Name: 3-Chloro-4-(isopentyloxy)aniline
• CAS No: 5211-06-3
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 2277007
• Update Time: 2023-08-07

3-Chloro-4-(isopentyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(isopentyloxy)aniline

• Inchi： 1S/C11H16ClNO/c1-8(2)5-6-14-11-4-3-9(13)7-10(11)12/h3-4,7-8H,5-6,13H2,1-2H3
• InChI Key： HCMVXTAACGDJEL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCC(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2